Cas no 865248-65-3 (4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865248-65-3
• MF: C₁₇H₉BrF₂N₂OS
• MW: 407.231968641281
• CID: 6566036
• Update Time: 2025-06-09

4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-bromo-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-bromo-N-[4,6-difluoro-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C17H9BrF2N2OS/c1-2-7-22-15-13(20)8-12(19)9-14(15)24-17(22)21-16(23)10-3-5-11(18)6-4-10/h1,3-6,8-9H,7H2
• InChI Key： DRWLEQQBLFVOPC-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 503.1±60.0 °C(Predicted)
• pka: -4.71±0.20(Predicted)

Additional information on 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-Bromo-N-(2Z)-4,6-Difluoro-3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865248-65-3)

4-Bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865248-65-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted benzamide moiety and a propargyl group attached to a 1,3-benzothiazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is particularly noteworthy due to its combination of aromatic and heterocyclic functionalities. The bromine atom at the para position of the benzamide ring can serve as a handle for further chemical modifications, potentially enhancing the compound's pharmacological properties. The propargyl group attached to the 1,3-benzothiazole ring introduces a triple bond that can participate in various chemical reactions, such as click chemistry, which is widely used in drug discovery and development.

In recent years, 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of microtubule dynamics and the induction of apoptosis in cancer cells. These findings have sparked interest in further exploring the compound's potential as a lead molecule for the development of novel anticancer drugs.

Beyond its anticancer properties, 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has also been investigated for its anti-inflammatory and antiviral activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and chemokines in immune cells, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary research has indicated that it may possess antiviral activity against certain RNA viruses, although more extensive studies are needed to confirm these findings.

The synthesis of 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide typically involves multi-step procedures that include the formation of the 1,3-benzothiazole ring and subsequent functionalization with the bromo-substituted benzamide moiety and the propargyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In terms of pharmacokinetics and pharmacodynamics, studies have shown that 4-bromo-N-(2Z)-4,6-difluoro-3-(prop-2-yinl)-2,3-dihydro--benzothiazol--ylidenebenzamide exhibits favorable properties such as good solubility and stability in biological systems. These characteristics are crucial for ensuring effective drug delivery and bioavailability. However, further preclinical studies are necessary to fully understand its metabolic profile and potential side effects.

The safety profile of 4-bromo-N-(2Z)-4，6-difluoro--(prop--yn--)--dihydro--benzothiazol--ylidenebenzamide has also been evaluated in various animal models. Preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed. However, more comprehensive safety assessments are required before it can be considered for clinical trials.

In conclusion, 4-Bromo-N-(2Z)-4，6-difluoro--(prop--yn--)--dihydro--benzothiazol--ylidenebenzamide (CAS No. 865248–65–3) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive lead molecule for the development of novel therapeutic agents. Ongoing research efforts aim to optimize its properties and explore its full potential in various medical applications.